Cas no 122124-41-8 (1-Phenyl-4-hexyn-3-one)

• Product Name: 1-Phenyl-4-hexyn-3-one
• CAS No: 122124-41-8
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 133474
• PubChem ID: 10931892
• Update Time: 2025-08-05

1-Phenyl-4-hexyn-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Hexyn-3-one,1-phenyl-
• 1-Phenyl-4-hexyn-3-one
• 1-phenylhex-4-yn-3-one
• 4-Hexyn-3-one,1-phenyl
• 4-Hexyn-3-one, 1-phenyl-
• 122124-41-8
• DTXSID40448740
• starbld0015692
• FT-0673781
• AKOS025294193

• Inchi： 1S/C12H12O/c1-2-6-12(13)10-9-11-7-4-3-5-8-11/h3-5,7-8H,9-10H2,1H3
• InChI Key： XRHXLHINNLXPNU-UHFFFAOYSA-N
• SMILES： O=C(C#CC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 172.08900
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.21160

Additional information on 1-Phenyl-4-hexyn-3-one

Professional Introduction to 1-Phenyl-4-hexyn-3-one (CAS No: 122124-41-8)

1-Phenyl-4-hexyn-3-one, with the chemical formula C₁₀H₈O, is a significant compound in the field of organic chemistry and pharmaceutical research. Its unique structure, featuring both a phenyl group and a hexynone moiety, makes it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in the development of novel pharmaceuticals, agrochemicals, and specialty materials.

The CAS number 122124-41-8 uniquely identifies this molecule and distinguishes it from other compounds with similar structures. The presence of a hexynone group imparts reactivity that is highly valuable in organic synthesis, particularly in cross-coupling reactions and the formation of complex molecular architectures. These properties have made 1-Phenyl-4-hexyn-3-one a subject of extensive research in academic and industrial laboratories.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds, which often exhibit enhanced biological activity. The phenyl ring in 1-Phenyl-4-hexyn-3-one can be functionalized to create derivatives with specific pharmacological properties. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The hexynone group provides a site for further chemical modification, allowing researchers to tailor the molecule for targeted therapeutic applications.

One of the most compelling aspects of 1-Phenyl-4-hexyn-3-one is its role as a precursor in the synthesis of conjugated polymers. These polymers are widely used in organic electronics due to their ability to conduct electricity while maintaining flexibility. Researchers have explored its use in creating polymers for organic light-emitting diodes (OLEDs) and photovoltaic cells. The high electron affinity of the phenyl group facilitates efficient charge transport, making these materials highly promising for next-generation electronic devices.

The synthesis of 1-Phenyl-4-hexyn-3-one typically involves the condensation of benzaldehyde with propargyl acetate under basic conditions. This reaction proceeds via an aldol condensation followed by dehydration, yielding the desired hexynone derivative. Recent advancements in catalytic methods have improved the efficiency and yield of this process, making it more accessible for large-scale production. These improvements are particularly important for pharmaceutical applications, where cost-effective synthesis is essential for commercial viability.

The biological activity of derivatives of 1-Phenyl-4-hexyn-3-one has been extensively studied. For example, researchers have investigated its potential as an antimicrobial agent, finding that certain derivatives exhibit significant activity against Gram-positive bacteria. This has led to further exploration of its mechanism of action and its potential as a lead compound for new antibiotics. Additionally, its derivatives have shown promise as anti-inflammatory agents, targeting key enzymes involved in the inflammatory response.

In conclusion, 1-Phenyl-4-hexyn-3-one (CAS No: 122124-41-8) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable intermediate for synthetic chemistry, while its biological activity opens up new avenues for drug discovery. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.